Cas no 1314388-56-1 (Tert-Butyl 3-(Aminomethyl)-5,6-Dihydroimidazo[1,2-A]Pyrazine-7(8H)-Carboxylate(WX140966))

• Product Name: Tert-Butyl 3-(Aminomethyl)-5,6-Dihydroimidazo[1,2-A]Pyrazine-7(8H)-Carboxylate(WX140966)
• CAS No: 1314388-56-1
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 4583358
• Update Time: 2025-06-08

Tert-Butyl 3-(Aminomethyl)-5,6-Dihydroimidazo[1,2-A]Pyrazine-7(8H)-Carboxylate(WX140966) Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 3-(Aminomethyl)-5,6-Dihydroimidazo[1,2-A]Pyrazine-7(8H)-Carboxylate(WX140966)
• Tert-Butyl 3-(Aminomethyl)-5,6-Dihydroimidazo[1,2-A]Pyrazine-7(8H)-Carboxylate

• Inchi： 1S/C12H20N4O2/c1-12(2,3)18-11(17)15-4-5-16-9(6-13)7-14-10(16)8-15/h7H,4-6,8,13H2,1-3H3
• InChI Key： DIJHEWZZFWUMGC-UHFFFAOYSA-N
• SMILES： C12=NC=C(CN)N1CCN(C(OC(C)(C)C)=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on Tert-Butyl 3-(Aminomethyl)-5,6-Dihydroimidazo[1,2-A]Pyrazine-7(8H)-Carboxylate(WX140966)

Recent Advances in the Study of Tert-Butyl 3-(Aminomethyl)-5,6-Dihydroimidazo[1,2-A]Pyrazine-7(8H)-Carboxylate (WX140966) and Its Related Compound 1314388-56-1

In recent years, the compound Tert-Butyl 3-(Aminomethyl)-5,6-Dihydroimidazo[1,2-A]Pyrazine-7(8H)-Carboxylate (WX140966) and its related compound 1314388-56-1 have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a growing class of heterocyclic molecules that exhibit promising pharmacological properties, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

The compound WX140966, with the CAS number 1314388-56-1, is a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The structural features of WX140966, including its imidazo[1,2-a]pyrazine core and tert-butyl carboxylate group, make it an attractive scaffold for further chemical modifications aimed at enhancing its pharmacological profile.

One of the most notable advancements in the study of WX140966 is its application in the design of novel kinase inhibitors. Kinases are a critical target class in drug discovery, with implications in cancer, inflammatory diseases, and neurodegenerative disorders. Recent publications have demonstrated that derivatives of WX140966 exhibit potent inhibitory activity against specific kinases, such as PI3K and mTOR, which are involved in key signaling pathways. These findings suggest that WX140966 and its analogs could serve as valuable leads for the development of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, WX140966 has also been investigated for its potential in other therapeutic areas. For instance, recent preclinical studies have explored its use as a modulator of immune responses, with preliminary data indicating its ability to influence cytokine production and immune cell activation. These findings open up new avenues for the application of WX140966 in immunotherapy and autoimmune diseases.

The synthesis and optimization of WX140966 and its derivatives have also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient production of WX140966 with high purity and yield, facilitating its use in both academic and industrial settings. Furthermore, structure-activity relationship (SAR) studies have provided valuable insights into the key structural elements required for its biological activity, guiding the design of more potent and selective analogs.

Looking ahead, the continued exploration of WX140966 and 1314388-56-1 holds great promise for the field of chemical biology and drug discovery. Future research directions may include the development of novel derivatives with improved pharmacokinetic properties, as well as the evaluation of their efficacy in more complex biological systems. Additionally, the integration of computational modeling and high-throughput screening approaches could further accelerate the discovery of new therapeutic candidates based on these scaffolds.

In conclusion, the compounds WX140966 and 1314388-56-1 represent exciting opportunities for advancing our understanding of heterocyclic chemistry and its applications in medicine. The latest research underscores their potential as versatile tools in drug discovery, with implications for a wide range of therapeutic areas. As the field continues to evolve, these compounds are likely to play an increasingly important role in the development of innovative treatments for unmet medical needs.